Cas no 2708286-68-2 (6,6-Dimethoxy-2-azaspiro[3.3]heptane oxalate)

6,6-Dimethoxy-2-azaspiro[3.3]heptane oxalate is a spirocyclic compound featuring a unique azaspiro[3.3]heptane core with two methoxy substituents at the 6-position. The oxalate salt form enhances its stability and solubility, making it suitable for synthetic applications in medicinal chemistry and pharmaceutical research. Its rigid spirocyclic structure offers steric and electronic advantages, facilitating selective functionalization and serving as a valuable intermediate in the development of bioactive molecules. The compound’s well-defined stereochemistry and functional group compatibility make it a versatile building block for heterocyclic synthesis. Its high purity and consistent performance ensure reliability in complex organic transformations.
6,6-Dimethoxy-2-azaspiro[3.3]heptane oxalate structure
2708286-68-2 structure
Product Name:6,6-Dimethoxy-2-azaspiro[3.3]heptane oxalate
CAS No:2708286-68-2
MF:C10H17NO6
MW:247.24508357048
MDL:MFCD34468082
CID:5362188
PubChem ID:155893390
Update Time:2026-03-10

6,6-Dimethoxy-2-azaspiro[3.3]heptane oxalate Chemical and Physical Properties

Names and Identifiers

    • 6,6-Dimethoxy-2-azaspiro[3.3]heptane oxalate
    • E73597
    • MFCD34468082
    • PS-17938
    • 6,6-dimethoxy-2-azaspiro[3.3]heptane;oxalic acid
    • 2708286-68-2
    • MDL: MFCD34468082
    • Inchi: 1S/C8H15NO2.C2H2O4/c1-10-8(11-2)3-7(4-8)5-9-6-7;3-1(4)2(5)6/h9H,3-6H2,1-2H3;(H,3,4)(H,5,6)
    • InChI Key: XJVZIFCTVKOLPU-UHFFFAOYSA-N
    • SMILES: O(C)C1(CC2(CNC2)C1)OC.OC(C(=O)O)=O

Computed Properties

  • Exact Mass: 247.10558726g/mol
  • Monoisotopic Mass: 247.10558726g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 223
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 105

6,6-Dimethoxy-2-azaspiro[3.3]heptane oxalate Pricemore >>

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6,6-Dimethoxy-2-azaspiro[3.3]heptane oxalate Related Literature

Additional information on 6,6-Dimethoxy-2-azaspiro[3.3]heptane oxalate

Comprehensive Analysis of 6,6-Dimethoxy-2-azaspiro[3.3]heptane oxalate (CAS No. 2708286-68-2)

The compound 6,6-Dimethoxy-2-azaspiro[3.3]heptane oxalate (CAS No. 2708286-68-2) has garnered significant attention in the pharmaceutical and chemical research communities due to its unique structural properties and potential applications. As a spirocyclic compound, it features a distinctive azaspiro[3.3]heptane core, which is increasingly studied for its role in drug discovery and development. Researchers are particularly interested in its dimethoxy functional groups, which contribute to its solubility and reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for novel spirocyclic scaffolds has surged, driven by their ability to enhance molecular diversity and improve pharmacokinetic properties. The 6,6-Dimethoxy-2-azaspiro[3.3]heptane oxalate structure aligns with this trend, offering a promising platform for designing central nervous system (CNS) therapeutics and enzyme inhibitors. Its oxalate salt form further enhances stability, a critical factor for storage and handling in laboratory settings. This compound is often discussed in forums and publications focusing on medicinal chemistry innovations and high-value intermediates.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 6,6-Dimethoxy-2-azaspiro[3.3]heptane oxalate?" Synthetic methodologies typically involve multi-step reactions, including cyclization and oxalate salt formation, with yields optimized through careful control of reaction conditions. Another common query is: "How does the spirocyclic structure influence bioactivity?" Studies suggest that the rigid azaspiro[3.3]heptane framework can reduce conformational flexibility, potentially leading to higher target specificity and reduced off-target effects.

The compound's relevance extends to green chemistry initiatives, where researchers explore eco-friendly synthesis methods. For instance, catalytic approaches and solvent-free reactions are being investigated to minimize waste and energy consumption. This aligns with broader industry trends toward sustainable chemical production, a topic frequently highlighted in academic and industrial discourse.

From a commercial perspective, 6,6-Dimethoxy-2-azaspiro[3.3]heptane oxalate is categorized as a high-purity research chemical, often supplied by specialized manufacturers catering to pharmaceutical and biotechnology sectors. Quality control measures, such as HPLC and NMR validation, are emphasized to ensure batch consistency, addressing another common concern among buyers: "How to verify the purity of CAS 2708286-68-2?"

In summary, 6,6-Dimethoxy-2-azaspiro[3.3]heptane oxalate represents a compelling case study in modern chemical research, bridging theoretical innovation and practical applications. Its structural elegance, combined with growing interest in spirocyclic drug candidates, positions it as a compound of enduring scientific and industrial value.

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